Cas no 1093390-59-0 (2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide)

• Product Name: 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide
• CAS No: 1093390-59-0
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 5549912
• PubChem ID: 18851903
• Update Time: 2025-07-17

2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(aminosulfonyl)phenyl]-2-(1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-4,7-methanoisoindol-2-yl)-3-methylbutanamide
• n[4(aminosulfonyl)phenyl]2(1,3dioxo1,3,3a,4,7,7ahexahydro2h4,7methanoisoindol2yl)3methylbutanamide
• F3109-0135
• AKOS001710212
• 1093390-59-0
• 2-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)-3-methyl-N-(4-sulfamoylphenyl)butanamide
• VU0509308-1
• SR-01000147979-1
• 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide
• SR-01000147979
• 2-((3aR,7aS)-1,3-dioxo-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindol-2(3H)-yl)-3-methyl-N-(4-sulfamoylphenyl)butanamide

• Inchi： 1S/C20H23N3O5S/c1-10(2)17(18(24)22-13-5-7-14(8-6-13)29(21,27)28)23-19(25)15-11-3-4-12(9-11)16(15)20(23)26/h3-8,10-12,15-17H,9H2,1-2H3,(H,22,24)(H2,21,27,28)
• InChI Key： LHHSSFOESLSQRW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C(C(C)C)N1C(C2C3C=CC(C3)C2C1=O)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 135Ų

Additional information on 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide

Recent Advances in the Study of 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide (CAS: 1093390-59-0)

The compound 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide (CAS: 1093390-59-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The tricyclic core structure of the molecule, combined with the sulfamoylphenyl moiety, suggests a high affinity for binding to target proteins, making it a promising candidate for drug development. Computational modeling and in vitro assays have further elucidated its binding kinetics and selectivity profiles.

One of the key advancements in the study of this compound is its application in targeting carbonic anhydrase isoforms. Researchers have demonstrated that 1093390-59-0 exhibits selective inhibition against CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This selectivity is attributed to the unique spatial arrangement of the azatricyclo decene ring system, which allows for precise interactions with the enzyme's active site.

In addition to its enzymatic inhibition properties, recent pharmacokinetic studies have explored the compound's bioavailability and metabolic stability. Preliminary data indicate that 1093390-59-0 has favorable absorption and distribution characteristics, although further optimization may be required to enhance its half-life and reduce potential off-target effects. These findings are critical for advancing the compound into preclinical development stages.

The synthetic routes for 1093390-59-0 have also been refined in recent years, with improvements in yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the production process, addressing previous challenges related to scalability and cost-effectiveness. These advancements are expected to facilitate larger-scale studies and eventual clinical translation.

Looking ahead, ongoing research is focused on elucidating the compound's broader therapeutic potential, including its applicability in neurodegenerative diseases and autoimmune disorders. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these avenues, leveraging cutting-edge technologies such as cryo-EM and AI-driven drug design.

In conclusion, 2-{3,5-dioxo-4-azatricyclo[5.2.1.0^{2,6}]dec-8-en-4-yl}-3-methyl-N-(4-sulfamoylphenyl)butanamide represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted biological activities and improved synthetic accessibility position it as a valuable candidate for further investigation. Future studies will likely focus on optimizing its pharmacodynamic properties and expanding its therapeutic indications.